N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-2-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs . Piperidine byproducts showed several important pharmacophoric features and are being utilized in different therapeutic applications . Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents .
Synthesis Analysis
Piperidine (Hexahydropyridine) is an organic heterocyclic amine widely used as a building block and reagent in synthesizing organic compounds, including medicinal products .Molecular Structure Analysis
Piperidine derivatives represent a key and extensive category of Nitrogen bearing heterocyclic compounds . Compounds with piperidine moiety show a wide variety of biologic activities .Chemical Reactions Analysis
Piperidine is a vital fundament in the production of drugs. This nitrogen bearing heterocyclic ring system and its byproducts show several essential features and are being utilized in different ways as anticancer, antimicrobial, analgesic, antiinflammatory, and antipsychotic agents .Physical and Chemical Properties Analysis
The molecular formula of a similar compound, N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)furan-3-carboxamide, is C13H21N3O4S and its molecular weight is 315.39.Scientific Research Applications
Chemistry and Pharmacology of Synthetic Opioids
Research on non-fentanil novel synthetic opioids, particularly N-substituted benzamides and acetamides, has revealed significant insights into the chemistry and pharmacology of these compounds. These studies provide foundational knowledge for the development of new analgesics and the understanding of opioid receptor agonist mechanisms. The detailed review of these compounds' chemical structures, adaptations from patented compounds, and their impact on drug markets showcases the application of chemical synthesis and pharmacological evaluation in drug development and abuse potential assessment (Sharma et al., 2018).
Insect Repellent Formulation and Safety
Investigations into the pharmacokinetics, formulation, and safety of insect repellents like N,N-diethyl-3-methylbenzamide (DEET) highlight the importance of chemical compounds in developing effective and safe consumer products. This research emphasizes the role of chemical analysis in enhancing the understanding of skin penetration, biodistribution, and the development of new formulations to reduce skin absorption and extend protection duration (Qiu et al., 1998).
Environmental Contaminants and Health
The study of parabens, esters of para-hydroxybenzoic acid, in aquatic environments reviews their occurrence, fate, and behavior, providing insights into the environmental impact of chemical compounds used in consumer products. This research is crucial for understanding how chemicals interact with the environment and potential health risks, guiding regulatory actions and the development of safer alternatives (Haman et al., 2015).
Food Safety and Toxicology
Research into food-borne amines and amides as potential precursors of endogenous carcinogens explores the relationship between dietary components and cancer risk. This field of study demonstrates the application of chemical analysis and toxicological evaluation in assessing food safety and developing guidelines for reducing exposure to potentially harmful compounds (Lin, 1986).
Piperazine Derivatives and Therapeutic Uses
A review of piperazine derivatives emphasizes their significance in drug design, showcasing the broad potential of this moiety across various therapeutic categories. This literature highlights the interdisciplinary nature of chemical synthesis, pharmacology, and therapeutic application, underscoring the importance of structural modification for enhancing drug efficacy and safety (Rathi et al., 2016).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]-2-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O3S/c1-13-6-4-5-7-15(13)16(20)17-12-14-8-10-19(11-9-14)23(21,22)18(2)3/h4-7,14H,8-12H2,1-3H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBWOUIUKZRBXGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NCC2CCN(CC2)S(=O)(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.